Cas no 6792-71-8 (1-Naphthalenamine,4-[2-(4-nitrophenyl)diazenyl]-)

• Product Name: 1-Naphthalenamine,4-[2-(4-nitrophenyl)diazenyl]-
• CAS No: 6792-71-8
• MF: C₁₆H₁₂N₄O₂
• MW: 292.29208278656
• CID: 509244
• PubChem ID: 81249
• Update Time: 2025-04-19

1-Naphthalenamine,4-[2-(4-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine,4-[2-(4-nitrophenyl)diazenyl]-
• 4-(4-nitro-phenylazo)-[1]naphthylamine
• 4-[(4-nitrophenyl)azo]naphthalen-1-amine
• 4-[(p-Nitrophenyl)azo]-1-naphthylamine
• 4-(4-nitrophenyl)diazenylnaphthalen-1-amine
• DTXSID9064477
• 4-((4-Nitrophenyl)azo)naphthalen-1-amine
• 6792-71-8
• 4-[(E)-(4-nitrophenyl)diazenyl]-1-naphthylamine
• 1-Naphthalenamine, 4-[2-(4-nitrophenyl)diazenyl]-
• 1-Naphthalenamine, 4-[(4-nitrophenyl)azo]-
• SM45J5J8PR
• 1-Naphthylamine, 4-[(p-nitrophenyl)azo]-
• 1-Amino-4-(4-nitrophenylazo)naphthalene
• 4-[(4-Nitrophenyl)azo]-1-naphthylamine
• 4-((4-Nitrophenyl)azo)-1-naphthylamine
• 1-Naphthalenamine, 4-(2-(4-nitrophenyl)diazenyl)-
• NS00036296
• EINECS 229-863-3
• 1-Naphthalenamine, 4-((4-nitrophenyl)azo)-
• SCHEMBL6579225

• Inchi： 1S/C16H12N4O2/c17-15-9-10-16(14-4-2-1-3-13(14)15)19-18-11-5-7-12(8-6-11)20(21)22/h1-10H,17H2/b19-18+
• InChI Key： YDDXIMLCWVDKRS-VHEBQXMUSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=C2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 292.096
• Monoisotopic Mass: 292.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.35
• Boiling Point: 542°C at 760 mmHg
• Flash Point: 281.6°C
• Refractive Index: 1.686